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Compound of Interest

1,2-Epoxy-10(14)-
Compound Name:
furanogermacren-6-one

Cat. No.: B15591294

In-Depth Technical Guide: 1,2-Epoxy-10(14)-
furanogermacren-6-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the sesquiterpene lactone, 1,2-
Epoxy-10(14)-furanogermacren-6-one. It details its chemical identity, including its CAS
number and structure, and summarizes its physicochemical properties. This document also
explores the potential biological activity of this compound, drawing parallels with related
furanogermacrenes and their known effects on cellular pathways. Detailed experimental
protocols for the isolation of similar compounds from their natural sources and for assessing
their cytotoxic effects are provided. Furthermore, this guide visualizes a key signaling pathway
potentially modulated by this class of compounds and outlines a typical experimental workflow
for its investigation.

Chemical Identity and Properties

1,2-Epoxy-10(14)-furanogermacren-6-one is a sesquiterpene lactone, a class of naturally
occurring organic compounds characterized by a 15-carbon skeleton. These compounds are
known for their diverse biological activities.
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Property Value Reference
CAS Number 383368-24-9 [1]
Chemical Formula C15H1803 [1]
Molecular Weight 246.3 g/mol [1]
Appearance 0]]

- Chloroform, Dichloromethane,
Solubility [2]
Ethyl Acetate, DMSO, Acetone

2-8°C in a closed container,
Storage ] ) [2]
away from light and moisture

Chemical Structure:

The chemical structure of 1,2-Epoxy-10(14)-furanogermacren-6-one is characterized by a
germacrane skeleton containing an epoxide ring, a furan ring, and a ketone group. The
SMILES notation for this structure is CC1CC2C(02)C(=C)CC3=C(C(=CO3)C)C(=0)C1.

Natural Occurrence

1,2-Epoxy-10(14)-furanogermacren-6-one has been identified as a constituent of the resin of
plants from the Commiphora genus, specifically Commiphora kataf.[3][4] The resins of
Commiphora species are rich sources of terpenoids, including a variety of
furanosesquiterpenes.[3][4]

Potential Biological Activity and Signaling Pathways

While specific biological activity data for 1,2-Epoxy-10(14)-furanogermacren-6-one is limited,
the broader class of sesquiterpene lactones and related furanogermacrenes from Commiphora
have demonstrated a range of biological effects, including anti-inflammatory, antimicrobial, and
anticancer activities.[4]

A closely related isomer, 1,2-epoxyfurano-10(15)-germacren-6-one, has been found to possess
ixodicidal activity against tick larvae.
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3.1. Anticancer Activity and the Cyclin D1/CDK4-Rb Signaling Pathway

Recent studies have highlighted the potential for sesquiterpene lactones to act as inhibitors of
key proteins involved in cell cycle regulation, a critical aspect of cancer development. One of
the most promising targets is the Cyclin D1/CDK4/6-Rb pathway, which governs the transition
from the G1 to the S phase of the cell cycle.[5][6][7]

Dysregulation of this pathway is a common feature in many cancers.[7] The inhibition of the
Cyclin D/CDK4-CDK6 complex prevents the phosphorylation of the retinoblastoma protein
(Rb). This maintains Rb in its active, hypophosphorylated state, where it binds to the E2F
transcription factor, thereby preventing the transcription of genes necessary for DNA synthesis
and cell cycle progression.[5][7] This leads to cell cycle arrest in the G1 phase and can
ultimately induce apoptosis (programmed cell death).

A molecular docking study has shown that other sesquiterpene lactones can bind to and inhibit
the Cyclin D1/CDK4-6 complex, suggesting a potential mechanism of action for 1,2-Epoxy-
10(14)-furanogermacren-6-one.[5][6]
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Figure 1: Potential inhibition of the Cyclin D1/CDK4-Rb signaling pathway by a sesquiterpene
lactone.
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Experimental Protocols

4.1. Isolation from Commiphora Resin

The following is a general protocol for the isolation of furanogermacrenes from Commiphora

resin, based on methodologies described in the literature.
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Figure 2: General workflow for the isolation of 1,2-Epoxy-10(14)-furanogermacren-6-one.
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Methodology:

Extraction: The dried and ground resin is extracted with a suitable organic solvent, such as
hexane or ethyl acetate, at room temperature. The solvent is then evaporated under reduced
pressure to yield a crude extract.

Vacuum Liquid Chromatography (VLC): The crude extract is subjected to VLC on a silica gel
column. Elution is performed with a gradient of solvents, typically starting with a non-polar
solvent like hexane and gradually increasing the polarity with a solvent like ethyl acetate.
Fractions are collected based on their polarity.

Semi-preparative High-Performance Liquid Chromatography (HPLC): Fractions containing
the target compound, as identified by thin-layer chromatography (TLC), are further purified
by semi-preparative HPLC using a silica gel column and an appropriate isocratic or gradient
solvent system.

Structure Elucidation: The structure of the isolated pure compound is confirmed by
spectroscopic methods, including Nuclear Magnetic Resonance (NMR) spectroscopy (*H,
13C, COSY, HMQC, HMBC), Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

4.2. Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric
assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.

Methodology:

o Cell Seeding: Cancer cells (e.g., breast cancer cell lines like MCF-7 or MDA-MB-231) are
seeded in a 96-well plate at a predetermined density and allowed to adhere overnight.

o Compound Treatment: The cells are treated with various concentrations of 1,2-Epoxy-
10(14)-furanogermacren-6-one (typically in a logarithmic dilution series) and incubated for
a specific period (e.g., 24, 48, or 72 hours). A vehicle control (e.g., DMSO) is also included.

o MTT Addition: After the incubation period, the medium is replaced with fresh medium
containing MTT solution (e.g., 0.5 mg/mL) and incubated for 2-4 hours. During this time,
viable cells with active mitochondria will reduce the yellow MTT to a purple formazan.
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e Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO or
an acidic isopropanol solution) is added to dissolve the formazan crystals.

e Absorbance Measurement: The absorbance of the solubilized formazan is measured using a
microplate reader at a specific wavelength (typically between 540 and 590 nm).

o Data Analysis: The absorbance values are used to calculate the percentage of cell viability
relative to the vehicle control. The ICso (half-maximal inhibitory concentration) value, which is
the concentration of the compound that inhibits cell growth by 50%, is then determined by
plotting a dose-response curve.

Conclusion

1,2-Epoxy-10(14)-furanogermacren-6-one is a naturally occurring sesquiterpene lactone with
a chemical structure that suggests potential for interesting biological activities. While specific
data for this compound is still emerging, the known activities of related furanogermacrenes and
other sesquiterpene lactones, particularly their ability to modulate cell cycle regulatory
pathways like the Cyclin D1/CDK4-Rb pathway, make it a compelling candidate for further
investigation in drug discovery and development, especially in the area of oncology. The
experimental protocols outlined in this guide provide a solid foundation for researchers to
isolate, identify, and evaluate the biological effects of this and similar natural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,2-Epoxy-10(14)-furanogermacren-6-one , #rHEdh , CASS : 383368-24-9 |
CAS:383368-24-9 | FiAtE F [henghuimall.com]

2. theclinivex.com [theclinivex.com]

3. Commiphora myrrh: a phytochemical and pharmacological update - PMC
[pmc.ncbi.nlm.nih.gov]

4. openaccessjournals.com [openaccessjournals.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15591294?utm_src=pdf-body
https://www.benchchem.com/product/b15591294?utm_src=pdf-custom-synthesis
https://www.henghuimall.com/product/141531.html
https://www.henghuimall.com/product/141531.html
https://theclinivex.com/1-2-epoxy-10-14-furanogermacren-6-one.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9672555/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9672555/
https://www.openaccessjournals.com/articles/bioactive-constituents-from-some-medicinalresins-of-commiphora-species.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

7. Targeting the cyclin D—cyclin-dependent kinase (CDK)4/6—retinoblastoma pathway with
selective CDK 4/6 inhibitors in hormone receptor-positive breast cancer: rationale, current
status, and future directions - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [1,2-Epoxy-10(14)-furanogermacren-6-one CAS number
and chemical structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15591294#1-2-epoxy-10-14-furanogermacren-6-one-
cas-number-and-chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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